molecular formula C10H17NO2 B8432993 4-(1-Cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane

4-(1-Cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane

Cat. No.: B8432993
M. Wt: 183.25 g/mol
InChI Key: NMVQSFOHLUQHBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H17NO2

Molecular Weight

183.25 g/mol

IUPAC Name

2-(2,2-dimethyl-1,3-dioxan-4-yl)-2-methylpropanenitrile

InChI

InChI=1S/C10H17NO2/c1-9(2,7-11)8-5-6-12-10(3,4)13-8/h8H,5-6H2,1-4H3

InChI Key

NMVQSFOHLUQHBJ-UHFFFAOYSA-N

Canonical SMILES

CC1(OCCC(O1)C(C)(C)C#N)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol (500 mg) was dissolved in acetone (5 mL) and p-toluenesulfonic acid (50 mg) and powder molecular sieve 4A (100 mg) were added. The mixture was stirred at room temperature for 1 hr. Thereto was added a powder of potassium carbonate to neutralize the reaction mixture, which was filtrated and concentrated under reduced pressure to give optically active 4-(1-cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step Two
[Compound]
Name
4A
Quantity
100 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol (500 mg, 3.49 mmol) was dissolved in 2,2-dimethoxypropane (5 mL) and p-toluenesulfonic acid (50 mg) was added. The mixture was stirred at room temperature for 30 min. Thereto was added a powder of potassium carbonate (100 mg) to neutralize the reaction mixture. The mixture was filtrated and concentrated under reduced pressure to give optically active 4-(1-cyano-1-methylethyl)-2,2-dimethyl-1,3-dioxane (614 mg, 3.35 mmol) (yield relative to optically active 4-cyano-4-methyl-3-hydroxy-1-pentanol: 96%).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Quantity
50 mg
Type
catalyst
Reaction Step Three

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